Cas no 2138108-06-0 (4-Ethyl-3-(methoxymethyl)cyclohexan-1-amine)

• Product Name: 4-Ethyl-3-(methoxymethyl)cyclohexan-1-amine
• CAS No: 2138108-06-0
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6425347
• PubChem ID: 165849737
• Update Time: 2025-06-08

4-Ethyl-3-(methoxymethyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-(methoxymethyl)cyclohexan-1-amine
• EN300-1157896
• 2138108-06-0
• 4-Ethyl-3-(methoxymethyl)cyclohexan-1-amine

• Inchi： 1S/C10H21NO/c1-3-8-4-5-10(11)6-9(8)7-12-2/h8-10H,3-7,11H2,1-2H3
• InChI Key： RWVQNPQSJMHRRP-UHFFFAOYSA-N
• SMILES： O(C)CC1CC(CCC1CC)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-Ethyl-3-(methoxymethyl)cyclohexan-1-amine

4-Ethyl-3-(methoxymethyl)cyclohexan-1-amine: A Comprehensive Overview

4-Ethyl-3-(methoxymethyl)cyclohexan-1-amine (CAS No. 2138108-06-0) is a cyclic amine compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound, characterized by its unique chemical structure, exhibits a range of properties that make it a valuable intermediate and building block in the development of novel compounds and materials.

The chemical structure of 4-Ethyl-3-(methoxymethyl)cyclohexan-1-amine consists of a cyclohexane ring substituted with an ethyl group at the 4-position and a methoxymethyl group at the 3-position, with an amine group attached to the 1-position. This arrangement imparts specific physical and chemical properties to the compound, making it suitable for a variety of applications. The cyclohexane ring provides stability and rigidity, while the substituents offer functional groups that can be further modified or reacted with other molecules.

In the realm of pharmaceutical research, 4-Ethyl-3-(methoxymethyl)cyclohexan-1-amine has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential in the development of new drugs targeting various diseases. For instance, researchers have investigated its use in the synthesis of antiviral agents, where its amine functionality can be utilized to form conjugates with other biologically active molecules. Additionally, its cyclohexane ring structure provides a scaffold that can be easily modified to enhance drug efficacy and reduce side effects.

The physical properties of 4-Ethyl-3-(methoxymethyl)cyclohexan-1-amine are also noteworthy. It is typically a colorless liquid with a characteristic odor. Its boiling point and melting point are influenced by the presence of the ethyl and methoxymethyl substituents, which can affect its volatility and solubility in different solvents. These properties make it suitable for use in various synthetic processes, including those involving high temperatures or specific solvent systems.

In materials science, 4-Ethyl-3-(methoxymethyl)cyclohexan-1-amine has been explored for its potential in the development of advanced polymers and coatings. Its amine functionality can participate in polymerization reactions, leading to the formation of functionalized polymers with tailored properties. For example, researchers have used this compound as a monomer in the synthesis of polyamides and polyurethanes, which have applications in coatings, adhesives, and composite materials. The cyclohexane ring provides additional stability to these polymers, enhancing their mechanical and thermal properties.

The synthetic accessibility of 4-Ethyl-3-(methoxymethyl)cyclohexan-1-amine is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 4-ethylcyclohexanone with methyl chloromethyl ether followed by reduction to form the corresponding amine. This method allows for high yields and purity, making it suitable for large-scale production.

In addition to its synthetic utility, 4-Ethyl-3-(methoxymethyl)cyclohexan-1-amine has been studied for its environmental impact. Research has shown that it is relatively stable under normal conditions and does not pose significant environmental risks when handled properly. However, as with any chemical compound, proper handling and disposal procedures should be followed to ensure safety and compliance with regulatory standards.

The future prospects for 4-Ethyl-3-(methoxymethyl)cyclohexan-1-amine are promising. Ongoing research is focused on expanding its applications in areas such as drug delivery systems, catalysis, and sustainable materials. For example, scientists are exploring its use as a ligand in homogeneous catalysis, where its amine functionality can enhance catalyst performance by stabilizing transition states or facilitating substrate binding.

In conclusion, 4-Ethyl-3-(methoxymethyl)cyclohexan-1-amine (CAS No. 2138108-06-0) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing various scientific fields.